Cas no 321-02-8 (Nicotinic acid mononucleotide)
In the biosynthesis of nad+, nicotinic acid mononucleotide (namn) is formed from nicotinic acid (NA) by nicotinic acid phosphoribosyltransferase Nicotinate mononucleotide is the substrate of nicotinamide mononucleotide/nicotinic acid mononucleotide adenosyltransferase
Nicotinic acid mononucleotide structure
Nicotinic acid mononucleotide Properties
Names and Identifiers
-
- Pyridinium,3-carboxy-1-(5-O-phosphono-b-D-ribofuranosyl)-, inner salt
- β-Nicotinic Acid Mononucleotide
- 3-Carboxy-1-(5-O-phosphono-β-D-ribofuranosyl)pyridinium
- Nicotinic acid mononucleotide
- β-Nicotinic Acid Mon
- 3-carboxy-1-methyl-pyridinium,iodide
- 3-Carboxy-1-methyl-pyridinium,Jodid
- 3-Carboxy-1-methylpyridiniumiodid
- nicotinate adenine mononucleotide
- nicotinic acid methiodide
- Nicotinsaeure-iodmethylat
- Nicotinsaeure-mononucleotid
- Pyridinium,3-carboxy-1-methyl-,iodide
- Trigonelline hydriodide
- trigonelline hydroiodide
- beta-Nicotinic acid mononucleotide
- nicotinate mononucleotide
- AKOS040744318
- Q27463748
- Pyridinium, 3-carboxy-1-(5-O-phosphono-beta-D-ribofuranosyl)-, inner salt
- b-Nicotinic Acid Mononucleotide
- HY-128700
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]pyridin-1-ium-3-carboxylate
- nicotinic acid ribonucleotide
- 321-02-8
- nicotinate beta-D-ribonucleotide
- CS-0098614
- DTXSID00953981
- +Expand
-
- JOUIQRNQJGXQDC-URJDPWSZSA-N
- InChI=1S/C11H14NO9P/c13-8-7(5-20-22(17,18)19)21-10(9(8)14)12-3-1-2-6(4-12)11(15)16/h1-4,7-10,13-14H,5H2,(H2-,15,16,17,18,19)/t7-,8+,9?,10-/m1/s1
- C1=CC(=C[N+](=C1)[C@H]2C([C@H]([C@@H](COP(=O)(O)[O-])O2)O)O)C(=O)O
Computed Properties
- 336.04800
- 4
- 9
- 5
- 335.041
- 22
- 453
- 0
- 4
- 0
- 0
- 0
- 1
- -2.1
- 161A^2
Experimental Properties
- -1.59920
- 167.44000
- °Cat760mmHg
- °C
Nicotinic acid mononucleotide Price
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Nicotinic acid mononucleotide Related Literature
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Jessica G?tjens,Christopher S. Mullins,Jeff W. Kampf,Pierre Thuéry,Vincent L. Pecoraro Dalton Trans. 2009 51
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Ai Tran,Ryota Yokose,Yana Cen Org. Biomol. Chem. 2018 16 3662
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Lauren D. Palmer,Ashley T. Jordan,K. Nichole Maloney,Melissa A. Farrow,Danielle B. Gutierrez,Randi Gant-Branum,William J. Burns,Carrie E. Romer,Tina Tsui,Jamie L. Allen,William N. Beavers,Yuan-Wei Nei,Stacy D. Sherrod,D. Borden Lacy,Jeremy L. Norris,John A. McLean,Richard M. Caprioli,Eric P. Skaar Metallomics 2019 11 982
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Nigel P. Botting Chem. Soc. Rev. 1995 24 401
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Ayca Cankorur-Cetinkaya,Serpil Eraslan,Betul Kirdar Mol. BioSyst. 2013 9 2889
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G. L. Hu,X. Wang,L. Zhang,M. H. Qiu Food Funct. 2019 10 3113
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Ayca Cankorur-Cetinkaya,Serpil Eraslan,Betul Kirdar Mol. BioSyst. 2013 9 2889
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Ana-Belén Martínez-Mo?ino,Rubén Zapata-Pérez,Antonio-Ginés García-Saura,Juana Cabanes,álvaro Sánchez-Ferrer RSC Adv. 2017 7 14272
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9. Design of an in vitro multienzyme cascade system for the biosynthesis of nicotinamide mononucleotideCailian Zhou,Jiao Feng,Jing Wang,Ning Hao,Xin Wang,Kequan Chen Catal. Sci. Technol. 2022 12 1080
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Guangcheng Ni,Yuqi Du,Fan Tang,Jiang Liu,Hang Zhao,Qianming Chen RSC Adv. 2019 9 14302
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(CAS:321-02-8)Nicotinic acid mononucleotide
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